![molecular formula C13H13N5 B5880945 4-(1-pyrrolidinyl)[1,2,4]triazolo[4,3-a]quinoxaline](/img/structure/B5880945.png)
4-(1-pyrrolidinyl)[1,2,4]triazolo[4,3-a]quinoxaline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(1-pyrrolidinyl)[1,2,4]triazolo[4,3-a]quinoxaline, also known as PTQX, is a synthetic compound that has been extensively studied for its potential applications in scientific research. PTQX is a potent antagonist of the glutamate receptor, which plays a crucial role in synaptic plasticity and neuronal signaling.
Mechanism of Action
4-(1-pyrrolidinyl)[1,2,4]triazolo[4,3-a]quinoxaline acts as a competitive antagonist of the NMDA receptor by binding to its glycine site. This prevents the activation of the receptor by the neurotransmitter glutamate, leading to a decrease in calcium influx and subsequent inhibition of synaptic plasticity. This compound has also been shown to block the AMPA receptor, which is involved in fast synaptic transmission.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in vitro and in vivo. It has been shown to reduce excitotoxicity, prevent neuronal death, and improve cognitive function in animal models of neurodegenerative diseases. This compound has also been shown to reduce inflammation and oxidative stress in the brain.
Advantages and Limitations for Lab Experiments
4-(1-pyrrolidinyl)[1,2,4]triazolo[4,3-a]quinoxaline is a potent and selective antagonist of the glutamate receptor, making it a valuable tool for studying the role of these receptors in various physiological and pathological conditions. Its high potency and selectivity also make it useful for identifying potential therapeutic targets for neurodegenerative diseases. However, this compound has some limitations for lab experiments, including its potential toxicity and lack of specificity for different subtypes of glutamate receptors.
Future Directions
There are several future directions for research on 4-(1-pyrrolidinyl)[1,2,4]triazolo[4,3-a]quinoxaline. One area of interest is the development of more selective and potent antagonists of the glutamate receptor. Another area of research is the investigation of the role of glutamate receptors in other neurological disorders such as epilepsy and schizophrenia. Additionally, the potential therapeutic applications of this compound in neurodegenerative diseases such as Alzheimer's and Parkinson's disease warrant further investigation.
Conclusion
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential applications in scientific research. Its potent and selective antagonism of the glutamate receptor has made it a valuable tool for studying the role of these receptors in various physiological and pathological conditions. While this compound has some limitations, it has the potential to provide valuable insights into the mechanisms underlying neurodegenerative diseases and to identify potential therapeutic targets.
Synthesis Methods
The synthesis of 4-(1-pyrrolidinyl)[1,2,4]triazolo[4,3-a]quinoxaline involves the reaction of 2,3-dichloroquinoxaline with pyrrolidine and sodium azide in the presence of a palladium catalyst. The resulting compound is then treated with hydrazine hydrate to yield this compound. This method has been optimized to produce high yields and purity of this compound.
Scientific Research Applications
4-(1-pyrrolidinyl)[1,2,4]triazolo[4,3-a]quinoxaline has been widely used in scientific research to study the role of glutamate receptors in various physiological and pathological conditions. It has been shown to be effective in blocking the N-methyl-D-aspartate (NMDA) receptor, which is involved in synaptic plasticity, learning, and memory. This compound has also been used to investigate the role of glutamate receptors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
4-pyrrolidin-1-yl-[1,2,4]triazolo[4,3-a]quinoxaline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N5/c1-2-6-11-10(5-1)15-12(17-7-3-4-8-17)13-16-14-9-18(11)13/h1-2,5-6,9H,3-4,7-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWDYHQGLCPITRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NC3=CC=CC=C3N4C2=NN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.